[4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide

• IUPAC Name: N-[4-(2-phenylhydrazinyl)-1,2,5-oxadiazol-3-yl]formamide
• InChI: InChI=1S/C9H9N5O2/c15-6-10-8-9(14-16-13-8)12-11-7-4-2-1-3-5-7/h1-6,11H,(H,12,14)(H,10,13,15)
• InChI Key: GKKRVBVAOAXZSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NNC2=NON=C2NC=O
• Molecular Formula: C9H9N5O2
• Molecular Weight: 219.20 g/mol

Description

[4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the oxadiazole family, which has been shown to have a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. In

Mechanism of Action

The mechanism of action of [4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide is not fully understood. However, studies have suggested that it may act by inhibiting key enzymes involved in cancer cell growth and proliferation, such as DNA topoisomerase and histone deacetylase. It may also disrupt the cell membrane of bacteria and fungi, leading to cell death.
Biochemical and Physiological Effects
Studies have shown that [4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide has a range of biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis and cell cycle arrest, leading to a reduction in cell growth and proliferation. In bacteria and fungi, it disrupts the cell membrane, leading to cell death.

Advantages and Limitations for Lab Experiments

One advantage of [4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide is its potential as a versatile research tool. Its wide range of biological activities makes it a useful compound for studying a range of cellular processes. However, one limitation is its low yield in the synthesis method, which can make it difficult to obtain large quantities for experiments.

Future Directions

There are several potential future directions for research on [4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide. One area of interest is its potential as a novel anticancer agent. Further studies are needed to determine its efficacy in vivo and to identify potential targets for its action.
Another area of interest is its potential as a novel antimicrobial agent. Further studies are needed to determine its efficacy against a wider range of pathogens and to identify potential targets for its action.
Overall, [4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide is a promising chemical compound with a wide range of potential applications in scientific research. Its unique properties make it a useful tool for studying a range of cellular processes, and further research is needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

The synthesis of [4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide involves the reaction of hydrazine hydrate with 2-phenylglyoxal in the presence of acetic acid to form 2-phenylhydrazine. This is followed by the reaction of 2-phenylhydrazine with formic acid and acetic anhydride to form [4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide. The yield of this reaction is typically around 60-70%.

Scientific Research Applications

[4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide has been shown to have a wide range of potential applications in scientific research. One area of interest is its potential as an anticancer agent. Studies have shown that [4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Another area of interest is its potential as an antimicrobial agent. Studies have shown that [4-(2-phenylhydrazino)-1,2,5-oxadiazol-3-yl]formamide has antibacterial and antifungal activity against a range of pathogens, including Staphylococcus aureus, Escherichia coli, and Candida albicans.